2-bromo-5-isocyanatofuran
Overview
Description
“2-bromo-5-isocyanatofuran” is a chemical compound with the molecular formula C5H2BrNO2 and a molecular weight of 187.98 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a furan ring (a five-membered aromatic ring with four carbon atoms and one oxygen atom) substituted with a bromine atom at the 2-position and an isocyanate group at the 5-position .
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-bromo-5-isocyanatofuran can be achieved through a two-step process involving the bromination of furan followed by the reaction of the resulting 2-bromofuran with phosgene.", "Starting Materials": [ "Furan", "Bromine", "Phosgene", "Anhydrous aluminum chloride", "Anhydrous ether", "Anhydrous benzene" ], "Reaction": [ "Step 1: Bromination of Furan", "In a 500 mL round-bottom flask, add 10 g of furan and 20 mL of anhydrous benzene.", "Add 10 mL of bromine dropwise with stirring at room temperature.", "After the addition is complete, reflux the mixture for 2 hours.", "Cool the mixture to room temperature and add 20 mL of anhydrous ether.", "Add 10 g of anhydrous aluminum chloride with stirring and reflux for an additional 2 hours.", "Cool the mixture to room temperature and pour it into a separatory funnel.", "Extract the organic layer with 50 mL of diethyl ether and wash the combined organic layers with 50 mL of water.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain 2-bromofuran as a yellow liquid.", "Step 2: Reaction of 2-Bromofuran with Phosgene", "In a 250 mL round-bottom flask, add 5 g of 2-bromofuran and 20 mL of anhydrous benzene.", "Add 10 mL of phosgene dropwise with stirring at room temperature.", "After the addition is complete, reflux the mixture for 2 hours.", "Cool the mixture to room temperature and pour it into a separatory funnel.", "Extract the organic layer with 50 mL of diethyl ether and wash the combined organic layers with 50 mL of water.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain 2-bromo-5-isocyanatofuran as a yellow solid." ] } | |
| 1017027-06-3 | |
Molecular Formula |
C5H2BrNO2 |
Molecular Weight |
188 |
Purity |
91 |
Origin of Product |
United States |
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